Cas no 2229604-81-1 (O-{1-(2,6-difluoro-4-methylphenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(2,6-difluoro-4-methylphenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2229604-81-1
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 6371264
• PubChem ID: 165968847
• Update Time: 2025-10-23

O-{1-(2,6-difluoro-4-methylphenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(2,6-difluoro-4-methylphenyl)cyclopropylmethyl}hydroxylamine
• 2229604-81-1
• EN300-1759673
• O-{[1-(2,6-difluoro-4-methylphenyl)cyclopropyl]methyl}hydroxylamine

• Inchi： 1S/C11H13F2NO/c1-7-4-8(12)10(9(13)5-7)11(2-3-11)6-15-14/h4-5H,2-3,6,14H2,1H3
• InChI Key： XMRBMJWOARLXQB-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1C1(CON)CC1)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-(2,6-difluoro-4-methylphenyl)cyclopropylmethyl}hydroxylamine

O-{1-(2,6-Difluoro-4-Methylphenyl)cyclopropylmethyl}Hydroxylamine: A Comprehensive Overview

The compound O-{1-(2,6-difluoro-4-methylphenyl)cyclopropylmethyl}hydroxylamine, identified by the CAS number NO2229604-81-1, is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound is characterized by its unique structure, which combines a hydroxylamine group with a cyclopropylmethyl moiety substituted by a 2,6-difluoro-4-methylphenyl ring. The presence of fluorine atoms and a methyl group in the aromatic ring imparts distinctive electronic and steric properties to the molecule, making it valuable in numerous chemical processes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through innovative methodologies. Researchers have employed various strategies, including transition metal-catalyzed cross-coupling reactions and directed metallation techniques, to construct the complex architecture of this molecule. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its application in sensitive chemical reactions.

The structural features of O-{1-(2,6-difluoro-4-methylphenyl)cyclopropylmethyl}hydroxylamine make it an ideal candidate for use in drug discovery programs. The hydroxylamine group is known for its ability to act as a nucleophile in various biochemical reactions, while the cyclopropylmethyl moiety provides rigidity and stability to the molecule. This combination allows the compound to interact effectively with target proteins, making it a promising lead compound in medicinal chemistry.

In addition to its role in drug discovery, this compound has found applications in material science. The fluorinated aromatic ring contributes to the molecule's hydrophobicity and thermal stability, which are desirable properties in polymer synthesis and surface modification techniques. Recent studies have explored its potential as a building block for constructing advanced materials with tailored functionalities.

The latest research on O-{1-(2,6-difluoro-4-methylphenyl)cyclopropylmethyl}hydroxylamine has focused on its catalytic applications. Scientists have demonstrated that this compound can act as an effective catalyst in asymmetric synthesis reactions, enabling the production of enantiomerically enriched compounds with high efficiency. This discovery has opened new avenues for its use in green chemistry and sustainable chemical manufacturing.

In conclusion, O-{1-(2,6-difluoro-4-methylphenyl)cyclopropylmethyl}hydroxylamine stands out as a versatile and multifunctional compound with wide-ranging applications across various fields. Its unique structure, combined with cutting-edge synthetic methodologies and catalytic properties, positions it as a key player in modern chemical research and development.